Cas no 1210226-46-2 (4-(methoxymethyl)oxane-4-carboxylic acid)

• Product Name: 4-(methoxymethyl)oxane-4-carboxylic acid
• CAS No: 1210226-46-2
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD19374581
• CID: 4577829
• PubChem ID: 23017942
• Update Time: 2025-07-23

4-(methoxymethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxymethyl)oxane-4-carboxylic acid
• 4-Methoxymethyl-tetrahydro-pyran-4-carboxylic acid
• tetrahydro-4-(methoxymethyl)-2H-pyran-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(methoxymethyl)-
• 4-(methoxymethyl)oxane-4-carboxylic acid

• MDL： MFCD19374581
• Inchi： 1S/C8H14O4/c1-11-6-8(7(9)10)2-4-12-5-3-8/h2-6H2,1H3,(H,9,10)
• InChI Key： HFIXVNNCONWPOR-UHFFFAOYSA-N
• SMILES： C1OCCC(COC)(C(O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 4-(methoxymethyl)oxane-4-carboxylic acid

Professional Introduction to 4-(methoxymethyl)oxane-4-carboxylic acid (CAS No: 1210226-46-2)

4-(methoxymethyl)oxane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1210226-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique oxane ring substituted with a methoxymethyl group and a carboxylic acid functionality, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 4-(methoxymethyl)oxane-4-carboxylic acid consists of a five-membered ether ring (oxane) where the fourth carbon is further functionalized with both an alkoxyalkyl group (methoxymethyl) and a carboxylic acid moiety. This bifunctional nature imparts distinct reactivity, allowing for diverse chemical modifications and applications. The presence of the carboxylic acid group suggests compatibility with traditional organic transformations such as esterification, amidation, and polymerization, while the methoxymethyl substituent introduces stability and tunable electronic properties.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in bioactive molecules. The oxane ring, being structurally similar to tetrahydropyranes, offers favorable metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Specifically, derivatives of 4-(methoxymethyl)oxane-4-carboxylic acid have been explored as potential building blocks for novel therapeutic agents. For instance, researchers have investigated its utility in synthesizing peptidomimetics and protease inhibitors, leveraging the oxane core to mimic peptide bonds while enhancing pharmacokinetic profiles.

One of the most compelling aspects of 4-(methoxymethyl)oxane-4-carboxylic acid is its role as a precursor in the synthesis of advanced materials. The compound’s ability to undergo polymerization or form coordination complexes with metal ions has opened doors for applications in catalysis, nanotechnology, and biomedical devices. Recent studies have demonstrated its incorporation into polymeric matrices that exhibit enhanced mechanical strength and biodegradability, making them suitable for tissue engineering scaffolds. Additionally, the carboxylic acid functionality allows for covalent attachment to functional groups, enabling the creation of smart materials with responsive properties.

The synthesis of 4-(methoxymethyl)oxane-4-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors such as formaldehyde and epichlorohydrin. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques like transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the oxane core with high precision. These developments have not only facilitated academic research but also paved the way for industrial-scale manufacturing.

From a biological perspective, the pharmacological potential of 4-(methoxymethyl)oxane-4-carboxylic acid derivatives has been extensively studied. Computational modeling has identified several analogs with promising binding affinities to target proteins involved in inflammatory diseases and cancer metabolism. Preliminary in vitro assays have shown that certain modifications can modulate enzyme activity while maintaining low toxicity profiles. These findings align with broader trends in medicinal chemistry where structural diversity is harnessed to discover next-generation therapeutics.

The environmental impact of synthesizing and utilizing 4-(methoxymethyl)oxane-4-carboxylic acid has also been a focus of recent research. Green chemistry principles have guided efforts to develop solvent-free reactions and catalytic systems that minimize waste generation. For example, microwave-assisted synthesis has been employed to accelerate reaction times without compromising purity standards. Such innovations underscore the industry’s commitment to sustainable practices while maintaining high-quality output.

Looking ahead, the future applications of 4-(methoxymethyl)oxane-4-carboxylic acid are likely to expand into emerging fields such as artificial intelligence-driven drug discovery and nanomedicine. Its unique structural features make it an ideal candidate for developing smart drug delivery systems capable of releasing payloads in response to biological triggers. Furthermore, its compatibility with biodegradable polymers positions it as a key component in eco-friendly formulations designed for medical implants or environmental remediation.

In conclusion,4-(methoxymethyl)oxane-4-carboxylic acid (CAS No: 1210226-46-2) represents a versatile compound with far-reaching implications across multiple scientific disciplines. Its combination of structural complexity and functional adaptability continues to drive innovation in pharmaceuticals, materials science, and environmental chemistry. As research progresses,this compound will undoubtedly play an increasingly pivotal role in shaping future advancements.